Cyclohexyl-(2-morpholin-4-yl-ethyl)-amine

• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol
• IUPAC Name: N-(2-morpholin-4-ylethyl)cyclohexanamine
• InChI: InChI=1S/C12H24N2O/c1-2-4-12(5-3-1)13-6-7-14-8-10-15-11-9-14/h12-13H,1-11H2
• InChI Key: ZPQJCAFEMPRCQM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NCCN2CCOCC2

Description

Cyclohexyl-(2-morpholin-4-yl-ethyl)-amine is a useful research compound. Its molecular formula is C12H24N2O and its molecular weight is 212.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Cyclohexanone (2.00 g, 20.4 mmol) and 2-morpholin-4-yl-ethylamine (2.98 mL, 20.4 mmol) were dissolved in 10 mL methanol. The solution was stirred at room temperature for an hour. NaBH3CN (1.62 g, 24.4 mmol) was slowly added portionwise in the solution. After the addition, the mixture was stirred at room temperature for 4 hour then concentrated under reduced pressure. To the residue was added 50 mL water and the mixture was adjusted to PH=10 with dilute aqueous KOH and extracted with ethyl acetate. The organic solution was dried with Na2SO4 and concentrated in vacuo to give an oil. MS: 213(M+H)+.

Synthesis routes and methods II

Procedure details